N-[2-(acetylamino)phenyl]-2-chlorobenzamide

• IUPAC Name: N-(2-acetamidophenyl)-2-chlorobenzamide
• InChI: InChI=1S/C15H13ClN2O2/c1-10(19)17-13-8-4-5-9-14(13)18-15(20)11-6-2-3-7-12(11)16/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: SZYWALQGNTVOSO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1NC(=O)C2=CC=CC=C2Cl
• Molecular Formula: C15H13ClN2O2
• Molecular Weight: 288.73 g/mol

Description

N-[2-(acetylamino)phenyl]-2-chlorobenzamide, commonly known as N-(2-Acetamidophenyl)-2-chlorobenzamide or N-(2-Acetylphenyl)-2-chlorobenzamide, is a chemical compound that belongs to the class of organic compounds known as benzamides. It is a potent inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which plays a critical role in DNA repair processes.

Mechanism of Action

N-(2-Acetamidophenyl)-2-chlorobenzamide inhibits the activity of N-[2-(acetylamino)phenyl]-2-chlorobenzamide enzymes by binding to the NAD+ binding site of the enzyme. This prevents the enzyme from catalyzing the transfer of ADP-ribose units to target proteins, which is an essential step in DNA repair processes. As a result, the inhibition of N-[2-(acetylamino)phenyl]-2-chlorobenzamide leads to the accumulation of DNA damage and the induction of cell death in cancer cells.
Biochemical and Physiological Effects:
N-(2-Acetamidophenyl)-2-chlorobenzamide has been shown to induce cell death in cancer cells by inhibiting N-[2-(acetylamino)phenyl]-2-chlorobenzamide activity. The compound has also been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer cells. In addition, N-(2-Acetamidophenyl)-2-chlorobenzamide has been shown to have neuroprotective effects in preclinical models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-Acetamidophenyl)-2-chlorobenzamide in lab experiments is its potency as a N-[2-(acetylamino)phenyl]-2-chlorobenzamide inhibitor. The compound has been shown to have a high affinity for the NAD+ binding site of the enzyme, which makes it an effective tool for studying the role of N-[2-(acetylamino)phenyl]-2-chlorobenzamide in DNA repair processes. However, one of the limitations of using N-(2-Acetamidophenyl)-2-chlorobenzamide in lab experiments is its potential toxicity to normal cells. The compound has been shown to induce cell death in both cancer and normal cells, which can make it difficult to study the specific effects of N-[2-(acetylamino)phenyl]-2-chlorobenzamide inhibition in cancer cells.

Future Directions

There are several future directions for the study of N-(2-Acetamidophenyl)-2-chlorobenzamide. One of the most promising areas of research is the development of combination therapies that use N-[2-(acetylamino)phenyl]-2-chlorobenzamide inhibitors such as N-(2-Acetamidophenyl)-2-chlorobenzamide in conjunction with other cancer treatments such as chemotherapy and radiation therapy. Another area of research is the development of new N-[2-(acetylamino)phenyl]-2-chlorobenzamide inhibitors that have improved specificity for cancer cells and reduced toxicity to normal cells. Finally, the potential use of N-[2-(acetylamino)phenyl]-2-chlorobenzamide inhibitors such as N-(2-Acetamidophenyl)-2-chlorobenzamide in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease is an area of active research.

Synthesis Methods

The synthesis of N-(2-Acetamidophenyl)-2-chlorobenzamide can be achieved through several methods. One of the most common methods involves the reaction of 2-chlorobenzoyl chloride with 2-acetamidophenylboronic acid in the presence of a palladium catalyst. The reaction takes place under mild conditions and yields a high purity product.

Scientific Research Applications

N-(2-Acetamidophenyl)-2-chlorobenzamide has been extensively studied for its potential therapeutic applications in cancer treatment. N-[2-(acetylamino)phenyl]-2-chlorobenzamide inhibitors such as N-(2-Acetamidophenyl)-2-chlorobenzamide have been shown to enhance the efficacy of chemotherapy and radiation therapy in cancer cells. The compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.